Cas no 18999-48-9 (Ethyl 3-(2-methyl-1H-imidazol-1-yl)propanoate)

• Product Name: Ethyl 3-(2-methyl-1H-imidazol-1-yl)propanoate
• CAS No: 18999-48-9
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• MDL: MFCD02602292
• CID: 829580
• PubChem ID: 2764366
• Update Time: 2025-04-19

Ethyl 3-(2-methyl-1H-imidazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-methyl-1H-imidazol-1-yl)propanoate
• 18999-48-9
• ethyl 3-(2-methylimidazol-1-yl)propanoate
• DTXSID40377420
• J-520798
• 8H-348S
• ethyl3-(2-methyl-1H-imidazol-1-yl)propanoate
• SCHEMBL2970107
• MFCD02602292
• CS-0449404
• AKOS005071122
• DB-342941
• ethyl 3-(2-methyl-1-imidazolyl)propionate
• SY333471
• F97561
• 1H-Imidazole-1-propanoic acid, 2-methyl-, ethyl ester
• ZWDNBRFFSIJPGQ-UHFFFAOYSA-N

• MDL： MFCD02602292
• Inchi： 1S/C9H14N2O2/c1-3-13-9(12)4-6-11-7-5-10-8(11)2/h5,7H,3-4,6H2,1-2H3
• InChI Key： ZWDNBRFFSIJPGQ-UHFFFAOYSA-N
• SMILES： O(CC)C(CCN1C=CN=C1C)=O

Computed Properties

• Exact Mass: 182.10562
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Melting Point: 62°C
• Boiling Point: 125°C 0,4mm
• PSA: 44.12

Ethyl 3-(2-methyl-1H-imidazol-1-yl)propanoate Security Information

• HazardClass：IRRITANT